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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synergistic effects of Triclopyr ester
when combined with other common herbicides. By examining experimental data and detailed
methodologies, this document aims to offer objective insights into the enhanced efficacy of
these herbicide mixtures for the control of various weed species, particularly invasive and
woody plants.

Enhanced Efficacy Through Synergism: An
Overview

Triclopyr ester, a selective systemic herbicide that mimics the plant hormone auxin, is highly
effective for controlling broadleaf weeds and woody plants.[1] Its efficacy can be significantly
enhanced when tank-mixed with other herbicides, leading to a broader spectrum of controlled
weeds, improved long-term performance, and in some cases, a reduction in the required
application rates.[2] This synergistic action is often attributed to the complementary modes of
action of the combined herbicides.

Comparative Efficacy of Triclopyr Ester
Combinations

The following tables summarize quantitative data from various studies assessing the
performance of Triclopyr ester in combination with other herbicides.
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Table 1: Triclopyr Ester & Glyphosate for Invasive Shrub
Control

This study demonstrates the synergistic effect of combining Triclopyr ester with glyphosate for
the control of Autumn Olive (Elaeagnus umbellata) and Morrow's Honeysuckle (Lonicera
morrowii). While Triclopyr alone was effective against Autumn Olive and glyphosate alone was
effective against Morrow's Honeysuckle, the combination provided strong control of both

species.[3]
. Morrow's
. . .. Autumn Olive
Herbicide Application Rate . Honeysuckle
Canopy Reduction .
Treatment (kg aelha) (%) Canopy Reduction
0
(%)
Triclopyr ester 3.4 100 56
Glyphosate 3.4 22 100
Triclopyr ester +
1.7+17 90 100
Glyphosate
Triclopyr ester +
22+1.1 98 100
Glyphosate
Triclopyr ester +
2.7+0.7 99 96

Glyphosate

Data sourced from a study on invasive shrub control.[3]

Table 2: Triclopyr Ester & Picloram for Hardwood Brush
Control

This research highlights the effectiveness of combining Triclopyr ester with picloram for
controlling mixed hardwood brush. The combination was one of only two treatments that
provided acceptable topkill through two growing seasons.[4]
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Herbicide Treatment Application Rate (Ib a/A) Overall Brush Control
Triclopyr ester 1.0 Unacceptable
Picloram (pellets) 3.0 Unacceptable

Triclopyr ester + Picloram
1.0+3.0 Acceptable

(pellets)

Based on a study on hardwood brush control.[4][5]

Table 3: Triclopyr Ester & 2,4-D for Woody Plant Control

Tank-mixing Triclopyr ester with 2,4-D is a common practice for controlling a wide range of
woody plants, including briars, willow, and tallow. The combination leverages the
complementary strengths of both herbicides.[6] While specific comparative data is limited in the
search results, the combination is widely recommended for its broad-spectrum efficacy. One
study reported that a combination of Triclopyr plus 2,4-D resulted in 92% canopy reduction of
Morrow's honeysuckle and 81% reduction of burning bush.[7]

Morrow's .
. L. Burning Bush
Herbicide Application Rate Honeysuckle .
. Canopy Reduction
Treatment (kg aelha) Canopy Reduction (%)
(V]
(%)
Triclopyr ester 3.4 97 76
Triclopyr ester + 2,4-D  Not Specified + 2.2 92 81
Glyphosate + Triclopyr
P by 34+1.7 98 99

ester (Standard)

Data sourced from a study on exotic shrub suppression.[7]

Experimental Protocols
Foliar Herbicide Trial for Invasive Shrub Control
(Triclopyr Ester & Glyphosate)
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This protocol outlines the methodology used in the study of Triclopyr ester and glyphosate
combinations for controlling Autumn Olive and Morrow's Honeysuckle.[3]

o Experimental Design: Treatments were applied to five individual plants of each species.

» Herbicide Application: Foliar herbicide treatments were applied using a CO2-powered, hand-
held sprayer equipped with a TeeJet #5500 Adjustable ConeJet nozzle with an X-12 tip. The
application volume was 935 L/ha, based on the shrub canopy basal area.[3]

» Adjuvant: All herbicide combinations included a non-ionic surfactant at a concentration of
0.25% v/v.[3]

o Evaluation: Canopy reduction was visually estimated 50 weeks after treatment.[3]

o Statistical Analysis: Data were subjected to analysis of variance by species, and means were
compared using Fisher's Protected L.S.D. when the treatment effect was significant.[3]

Experimental Setup Evaluation & Analysis

Application

Select 5 plants of Prepare Triclopyr ester & Calibrate CO2-powered sprayer

Apply herbicide to foliage Visually estimate

Autumn Olive & —— glyphosate combinations —— H—a-| APPY 9 canopy reduction ||
. : : with TeeJet #5500 nozzle at 935 L/ha

Morrow's Honeysuckle with 0.25% non-ionic surfactant at 50 weeks

ANOVA and Fisher's
Protected L.S.D. test

Click to download full resolution via product page

Experimental workflow for invasive shrub control trial.

Hardwood Brush Control Trial (Triclopyr Ester &
Picloram)

This protocol describes the methodology for the study on controlling mixed hardwood brush.[4]

[5]

o Experimental Design: Treatments were randomly assigned to three 1/60-acre plots in a
completely randomized design. Forty hardwood stems per plot were randomly selected and
tagged.[4]
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» Herbicide Application: The liquid herbicide (Triclopyr ester) was applied with a backpack
mist blower. The pellet herbicide (picloram) was broadcast by hand.[4]

o Evaluation: The effectiveness of the treatments was evaluated based on the "topkill* of the
brush over two growing seasons.[4]

» Statistical Analysis: The data, recorded as percent topkill per plot, were converted to arcsin
proportion for statistical analysis using ANOVA (0.05). Duncan's Multiple Range Tests were
used to evaluate differences among treatment means.[5]

Signaling Pathways and Synergistic Action

Triclopyr, as a synthetic auxin, disrupts plant growth by causing uncontrolled cell division and
elongation. It is believed to bind to auxin receptors, leading to the degradation of transcriptional
repressors and the subsequent over-expression of auxin-responsive genes. This hormonal
imbalance ultimately leads to plant death.

When combined with a herbicide with a different mode of action, such as glyphosate, the
synergistic effect can be explained by the simultaneous disruption of two critical metabolic
pathways. Glyphosate inhibits the EPSP synthase enzyme in the shikimate pathway, which is
essential for the production of aromatic amino acids.
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Simplified signaling pathways of Triclopyr ester and Glyphosate.
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The simultaneous disruption of hormonal regulation by Triclopyr ester and essential amino
acid synthesis by glyphosate creates a multi-faceted attack on the plant's metabolic systems,
leading to a more rapid and complete death than either herbicide could achieve alone. This
represents a powerful strategy for managing difficult-to-control weed species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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